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Compound of Interest

Compound Name: 3-Bromo-5-methylphenol

Cat. No.: B1280546

3-Bromo-5-methylphenol (CAS No: 74204-00-5) is a halogenated aromatic alcohol used as a
key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] Its molecular
structure, featuring reactive bromo and hydroxyl groups, makes it a versatile building block in
organic synthesis, particularly for coupling reactions in the development of novel chemical
entities.[2] However, the same reactivity that makes it valuable also necessitates a thorough
understanding of its hazard profile to ensure the safety of researchers and scientists.

This guide provides a comprehensive overview of the critical safety data for 3-Bromo-5-
methylphenol. Moving beyond a simple recitation of Safety Data Sheet (SDS) sections, we will
explore the causal links between its chemical properties and the required safety protocols,
offering a practical framework for risk assessment and management in a laboratory setting.

Physicochemical and Chemical Identity

A foundational understanding of a compound's physical properties is the first step in a robust
safety assessment. These characteristics influence its behavior under various laboratory
conditions, from storage to reaction, and inform decisions on handling and emergency
response.

Structural and Identifying Information

The unique arrangement of functional groups on the phenol ring dictates the molecule's
reactivity and toxicological profile.
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Caption: Chemical Structure of 3-Bromo-5-methylphenol.

Key Physicochemical Data

The following table summarizes essential quantitative data. This compound is a solid at room
temperature, with a relatively high boiling point, indicating low volatility under standard

conditions.
Property Value Source
Molecular Formula C7H7BrO [31[41[5]
Molecular Weight 187.03 g/mol [21[3114]

White Solid / Colorless
Appearance _ , [11[6]1[7]
crystalline solid

Melting Point 61-62 °C [1][2][6]
Boiling Point 249 °C [1][2][6]
Flash Point 105 °C [61[7]
Density ~1.6 g/cm? [61[7]

Soluble in alcohol, ether, and
Solubility chlorinated solvents; slightly [7]

soluble in water.

CAS Number 74204-00-5 [1]1[3][4]

Hazard Identification and Risk Assessment

3-Bromo-5-methylphenol is classified under the Globally Harmonized System (GHS) as a
hazardous substance. Understanding these classifications is critical for performing an accurate
risk assessment before any experimental work begins.

GHS Hazard Classifications

The compound is associated with the following hazard statements:
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H302: Harmful if swallowed.[3][6][8] This indicates acute oral toxicity. Ingestion can lead to
significant adverse health effects.

H315: Causes skin irritation.[3][8] Direct contact with the skin is likely to cause inflammation,
redness, or irritation.

H319: Causes serious eye irritation.[3][8] Contact with the eyes can cause significant
irritation, potentially leading to damage if not addressed immediately.

H335: May cause respiratory irritation.[3][8] Inhalation of dust or powder can irritate the
respiratory tract, leading to coughing and discomfort.

The signal word associated with these hazards is "Warning".[3]

Exposure Control and Personal Protection

A multi-layered approach, combining engineering controls and personal protective equipment

(PPE), is essential to mitigate the risks identified above. The choice of controls is directly

dictated by the compound's hazard profile.

Engineering Controls

Chemical Fume Hood: Due to the risk of respiratory irritation (H335), all handling of solid 3-
Bromo-5-methylphenol that could generate dust, as well as any work with its solutions,
must be performed in a certified chemical fume hood. This is the primary method for
preventing inhalation exposure.

Safety Showers and Eyewash Stations: These must be readily accessible in any laboratory
where the compound is handled.[9] Their proximity is critical for immediate decontamination
in the event of a significant splash or eye contact.

Personal Protective Equipment (PPE)

The selection of PPE is a non-negotiable aspect of safe handling.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne particles, directly addressing the H319 "serious eye irritation" hazard.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylphenol
https://www.echemi.com/products/pd180727128815-3-bromo-5-methylphenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-methylphenol
https://www.benchchem.com/product/b1280546?utm_src=pdf-body
https://www.benchchem.com/product/b1280546?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH26956&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/phenol,%203-bromo-5-methyl-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hand Protection: Chemically resistant gloves (e.qg., nitrile) must be worn to prevent skin
contact, mitigating the H315 "skin irritation" hazard.[7]

e Body Protection: A standard laboratory coat should be worn to protect against incidental skin
contact.

Preparation Phase Handling Phase Post-Handling Phase

Click to download full resolution via product page
Caption: Standard workflow for the safe handling of 3-Bromo-5-methylphenol.

Emergency and First-Aid Procedures

Immediate and correct first-aid response is crucial to minimizing harm following accidental
exposure.

Step-by-Step First-Aid Protocols

e Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids occasionally.[9]

o Remove contact lenses if present and easy to do. Continue rinsing.[9]
o Seek immediate medical attention.

e Skin Contact:
o Immediately remove all contaminated clothing.

o Wash the affected skin area with plenty of soap and water for at least 15 minutes.[9]
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o If skin irritation occurs or persists, seek medical attention.[9]

« Inhalation:
o Move the individual to fresh air immediately.

o If breathing is difficult, provide oxygen. If the person is not breathing, give artificial
respiration.

o Seek medical attention if symptoms persist.
e Ingestion:

o Do NOT induce vomiting.

o Rinse the mouth thoroughly with water.[9]

o Seek immediate medical attention.

Handling, Storage, and Disposal

Proper long-term handling and storage practices are vital for maintaining the chemical's
integrity and preventing accidental exposure or dangerous reactions.

Handling and Storage Protocol

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.
[7][9][10] Recommended storage is at room temperature.[2][4][6]

e Incompatibilities: Keep away from strong oxidizing agents, heat, flames, and sparks.[7] The
phenolic hydroxyl group can react with strong bases, and the aromatic ring can undergo
further reactions.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[9]

Accidental Release and Disposal

e Spill Cleanup:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH26956&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26956&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/phenol,%203-bromo-5-methyl-
https://www.fishersci.com/store/msds?partNumber=AAH26956&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Handling_of_Bromo_PEG5_alcohol_A_Comprehensive_Technical_Guide.pdf
https://www.myskinrecipes.com/shop/en/halogenated-aromatic-alcohols/144254-3-bromo-5-methylphenol.html
https://www.chemscene.com/74204-00-5.html
https://www.echemi.com/products/pd180727128815-3-bromo-5-methylphenol.html
https://www.chembk.com/en/chem/phenol,%203-bromo-5-methyl-
https://www.fishersci.com/store/msds?partNumber=AAH26956&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

Evacuate the area and ensure adequate ventilation.

(¢]

Wear all required PPE, including respiratory protection if necessary.

[¢]

Contain the spill using an inert absorbent material like sand or vermiculite.[10]

[¢]

Sweep up the absorbed material and place it into a suitable, tightly closed container for
disposal.[9]

[e]

Do not allow the material to enter drains or waterways.[10]

» Waste Disposal: Dispose of the chemical and any contaminated materials as special waste,
in strict accordance with all local, state, and federal regulations at an approved waste
disposal facility.[10]

Stability and Reactivity

Understanding the chemical's stability is key to preventing hazardous reactions.

o Reactivity: 3-Bromo-5-methylphenol is generally stable under recommended storage
conditions.

» Conditions to Avoid: Avoid exposure to heat, flames, and sparks.
» Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Combustion may produce toxic fumes of carbon
monoxide and hydrogen bromide.

Conclusion

As a Senior Application Scientist, it is my experience that true laboratory safety is not achieved
by merely possessing a Safety Data Sheet, but by actively integrating its principles into a
dynamic risk assessment framework. For 3-Bromo-5-methylphenol, the primary hazards—
oral toxicity, irritation to skin, eyes, and respiratory tract—are well-defined. The causality is
clear: its chemical nature dictates the need for stringent controls. By adhering to the
engineering controls, PPE requirements, and emergency protocols detailed in this guide,
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researchers can confidently utilize this valuable synthetic intermediate while upholding the
highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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